Cas no 1260858-74-9 (3-3-nitro-5-(trifluoromethyl)phenylazetidine)

• Product Name: 3-3-nitro-5-(trifluoromethyl)phenylazetidine
• CAS No: 1260858-74-9
• MF: C₁₀H₉F₃N₂O₂
• MW: 246.185872793198
• CID: 5957666
• PubChem ID: 165867266
• Update Time: 2025-05-20

3-3-nitro-5-(trifluoromethyl)phenylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-3-nitro-5-(trifluoromethyl)phenylazetidine
• 3-[3-nitro-5-(trifluoromethyl)phenyl]azetidine
• 1260858-74-9
• EN300-1931901

• Inchi： 1S/C10H9F3N2O2/c11-10(12,13)8-1-6(7-4-14-5-7)2-9(3-8)15(16)17/h1-3,7,14H,4-5H2
• InChI Key： OVUWTBNJRVMNGD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1CNC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 246.06161202g/mol
• Monoisotopic Mass: 246.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-3-nitro-5-(trifluoromethyl)phenylazetidine

Comprehensive Overview of 3-3-nitro-5-(trifluoromethyl)phenylazetidine (CAS No. 1260858-74-9): Properties, Applications, and Industry Insights

The chemical compound 3-3-nitro-5-(trifluoromethyl)phenylazetidine (CAS No. 1260858-74-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This nitro-substituted azetidine derivative features a trifluoromethyl group, which enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in the development of novel bioactive molecules, driven by the growing demand for high-performance chemical building blocks.

One of the key reasons for the rising interest in 3-3-nitro-5-(trifluoromethyl)phenylazetidine is its versatility in medicinal chemistry. The presence of both nitro and trifluoromethyl groups allows for selective functionalization, enabling the synthesis of targeted drug candidates. Recent studies highlight its potential in designing enzyme inhibitors and receptor modulators, particularly in therapeutic areas such as oncology and neurology. This aligns with the broader trend of precision medicine, where customized molecular structures are critical for achieving desired pharmacological effects.

In the agrochemical sector, CAS No. 1260858-74-9 is being investigated for its utility in developing next-generation pesticides and herbicides. The trifluoromethyl group is known to improve the bioavailability and environmental persistence of agrochemicals, addressing challenges related to pest resistance and sustainability. As the global focus on sustainable agriculture intensifies, compounds like 3-3-nitro-5-(trifluoromethyl)phenylazetidine are gaining traction for their potential to reduce ecological footprints while maintaining efficacy.

From a synthetic perspective, the compound’s azetidine ring offers a rigid scaffold that can enhance the stereochemical control of reactions, a feature highly valued in asymmetric synthesis. This property is particularly relevant in the context of chiral drug development, where enantiomeric purity is crucial for safety and efficacy. Laboratories specializing in custom synthesis and contract research are increasingly incorporating this compound into their portfolios to meet client demands for innovative intermediates.

The commercial availability of 3-3-nitro-5-(trifluoromethyl)phenylazetidine has also spurred interest in its scalable production methods. Optimizing synthetic routes to improve yield and reduce costs is a hot topic among chemists, especially as industries strive for green chemistry principles. Catalytic processes and flow chemistry techniques are being explored to enhance the sustainability of its manufacturing, reflecting the broader shift toward eco-friendly chemical processes.

In summary, 3-3-nitro-5-(trifluoromethyl)phenylazetidine (CAS No. 1260858-74-9) represents a compelling case study in the intersection of structural innovation and applied chemistry. Its multifaceted applications—from drug discovery to agrochemicals—underscore its importance in modern research and industrial workflows. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and sustainable technology.